Cas no 898757-19-2 (Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate)

• Product Name: Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate
• CAS No: 898757-19-2
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD03841604
• CID: 1946061
• PubChem ID: 24724435
• Update Time: 2025-06-11

Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[4-(AZETIDINOMETHYL)PHENYL]-4-OXOBUTYRATE
• ethyl 4-[4-(azetidin-1-ylmethyl)phenyl]-4-oxo-butanoate
• LogP
• ethyl 4-[4-(azetidin-1-ylmethyl)phenyl]-4-oxobutanoate
• Ethyl4-(4-(azetidin-1-ylmethyl)phenyl)-4-oxobutanoate
• MFCD03841604
• DTXSID10642834
• Ethyl 4-(4-(azetidin-1-ylmethyl)phenyl)-4-oxobutanoate
• AKOS016020150
• SB51562
• Ethyl 4-{4-[(azetidin-1-yl)methyl]phenyl}-4-oxobutanoate
• 898757-19-2
• Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate

• MDL： MFCD03841604
• Inchi： 1S/C16H21NO3/c1-2-20-16(19)9-8-15(18)14-6-4-13(5-7-14)12-17-10-3-11-17/h4-7H,2-3,8-12H2,1H3
• InChI Key： KWZFYBJWTXOJAH-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)C1C=CC(=CC=1)CN1CCC1

Computed Properties

• Exact Mass: 275.15214353Da
• Monoisotopic Mass: 275.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate

Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate (CAS No. 898757-19-2): A Comprehensive Overview

Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate, identified by the CAS number 898757-19-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of an azetidinomethyl group and a phenyl ring with an ester functionality makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate consists of a phenyl ring substituted at the para position with an azetidinomethyl group, further linked to a butyric acid ester. This configuration suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The compound's stereochemistry, particularly the arrangement of atoms around the azetidinomethyl moiety, is crucial for its biological activity and may influence its pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Its structural features make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate is its ability to interact with multiple biological targets. The phenyl ring is known to be a common pharmacophore in many drugs, while the azetidinomethyl group introduces a unique three-dimensional shape that can fit into specific binding pockets of proteins. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties. The azetidinomethyl group has been shown to interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By modulating COX activity, Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate and its derivatives may offer a new approach to treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown promise in preclinical models of cancer. Research indicates that it can inhibit the growth of various cancer cell lines by disrupting signaling pathways that promote cell proliferation and survival. The phenyl ring and azetidinomethyl group work together to interfere with key enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells.

The pharmacokinetic profile of Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate is also an area of active investigation. Studies have shown that this compound has a moderate bioavailability and exhibits prolonged half-life in vivo, suggesting its potential for once-daily dosing regimens. Furthermore, its metabolic stability appears to be favorable, which could reduce the need for frequent administration and minimize side effects.

In conclusion, Ethyl 4-4-(azetidinomethyl)phenyl-4-oxobutyrate (CAS No. 898757-19-2) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to interact with multiple biological targets makes it a valuable scaffold for drug development. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.